Cas no 116640-13-2 (PHENOL, 2-CHLORO-3-FLUORO-4-(TRIFLUOROMETHYL)-)

• Product Name: PHENOL, 2-CHLORO-3-FLUORO-4-(TRIFLUOROMETHYL)-
• CAS No: 116640-13-2
• MF: C₇H₃ClF₄O
• MW: 214.544735193253
• CID: 3483632
• PubChem ID: 14209864
• Update Time: 2025-04-21

PHENOL, 2-CHLORO-3-FLUORO-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-CHLORO-3-FLUORO-4-(TRIFLUOROMETHYL)-
• DTXSID601248801
• 116640-13-2
• SCHEMBL10696453
• BKSXOMWPTBMXSF-UHFFFAOYSA-N
• 2-chloro-3-fluoro-4-(trifluoromethyl)phenol

• Inchi： 1S/C7H3ClF4O/c8-5-4(13)2-1-3(6(5)9)7(10,11)12/h1-2,13H
• InChI Key： BKSXOMWPTBMXSF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(F)(F)F)C(F)=C1Cl

Computed Properties

• Exact Mass: 213.9808551Da
• Monoisotopic Mass: 213.9808551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų